Cas no 136167-02-7 (3-nitrophenyl sulfamate)

• Product Name: 3-nitrophenyl sulfamate
• CAS No: 136167-02-7
• MF: C₆H₆N₂O₅S
• MW: 218.187240123749
• CID: 1240303
• PubChem ID: 10059221
• Update Time: 2025-04-20

3-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 3-nitrophenyl ester
• 3-nitrophenyl sulfamate
• Sulfamic acid 3-nitrophenyl ester
• BDBM50098109
• CHEMBL283560
• SCHEMBL9451297
• EN300-1990619
• Sulfamic acid 3-nitro-phenyl ester
• QWDSPXBFZFLOLQ-UHFFFAOYSA-N
• 136167-02-7

• Inchi： 1S/C6H6N2O5S/c7-14(11,12)13-6-3-1-2-5(4-6)8(9)10/h1-4H,(H2,7,11,12)
• InChI Key： QWDSPXBFZFLOLQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.99978
• Monoisotopic Mass: 217.99974247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 112.53